Cas no 95406-76-1 (5-Isoxazolepropanol,3-methoxy-)

• Product Name: 5-Isoxazolepropanol,3-methoxy-
• CAS No: 95406-76-1
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 799438
• PubChem ID: 45099142
• Update Time: 2025-04-19

5-Isoxazolepropanol,3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanol,3-methoxy-
• 5-Isoxazolepropanol,3-methoxy-(9CI)
• 3-(3-Methoxyisoxazol-5-yl)propan-1-ol
• 95406-76-1
• SCHEMBL18914801

• Inchi： 1S/C7H11NO3/c1-10-7-5-6(11-8-7)3-2-4-9/h5,9H,2-4H2,1H3
• InChI Key： JJLMMGBWYSOKPX-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)CCCO

Computed Properties

• Exact Mass: 157.074
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5A^2
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers